Cas no 156366-59-5 (((2R,3AR,6aR)-1-methyloctahydrocyclopenta[b]pyrrol-2-yl)methanol)

• Product Name: ((2R,3AR,6aR)-1-methyloctahydrocyclopenta[b]pyrrol-2-yl)methanol
• CAS No: 156366-59-5
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 107453
• Update Time: 2023-08-02

((2R,3AR,6aR)-1-methyloctahydrocyclopenta[b]pyrrol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[b]pyrrole-2-methanol,octahydro-1-methyl-, [2R-(2a,3ab,6ab)]- (9CI)
• Cyclopenta[b]pyrrole-2-methanol,octahydro-1-methyl-,[2R-(2-alpha-,3a-bta-,6a-bta-)]-(9CI)
• Cyclopenta[b]pyrrole-2-methanol, octahydro-1-methyl-, [2R-(2-alpha-,3a-ba-,6a-ba-)]- (9CI)
• (3aR,6aR)-1-Methyloctahydrocyclopenta[b]pyrrole-2beta-methanol
• ((2R,3AR,6aR)-1-methyloctahydrocyclopenta[b]pyrrol-2-yl)methanol
• [(2R,3aR,6aR)-1-methyl-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrol-2-yl]methanol

• Inchi： 1S/C9H17NO/c1-10-8(6-11)5-7-3-2-4-9(7)10/h7-9,11H,2-6H2,1H3/t7-,8-,9-/m1/s1
• InChI Key： DDJDHVXYRDHLRY-IWSPIJDZSA-N
• SMILES： OC[C@H]1C[C@H]2CCC[C@H]2N1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• XLogP3: 0.9
• Topological Polar Surface Area: 23.5